Cas no 6221-04-1 (3,5-Pyridinedicarboxaldehyde)

• Product Name: 3,5-Pyridinedicarboxaldehyde
• CAS No: 6221-04-1
• MF: C₇H₅NO₂
• MW: 135.120101690292
• CID: 1114972
• PubChem ID: 12181320
• Update Time: 2025-04-20

3,5-Pyridinedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxaldehyde
• PYRIDINE-3,5-DICARBALDEHYDE
• 3,5-Diformyl-pyridin
• 3,5-Pyridindialdehyde
• Diformyl-3,5-pyridin
• pyridine-3,5-bis-carbaldehyde
• pyridine-3,5-dialdehyde
• Pyridine-3,5-dicarboxaldehyde
• 6221-04-1
• DB-082209
• SCHEMBL1663512
• EN300-657318
• AKOS006305742
• DTXSID60479435

• Inchi： 1S/C7H5NO2/c9-4-6-1-7(5-10)3-8-2-6/h1-5H
• InChI Key： KFISEQOLPGMMBB-UHFFFAOYSA-N
• SMILES： O=CC1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 135.03200
• Monoisotopic Mass: 135.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47Ų

Experimental Properties

• Density: 1.275
• Boiling Point: 292.139°C at 760 mmHg
• Flash Point: 134.875°C
• Refractive Index: 1.633
• PSA: 47.03000
• LogP: 0.70660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes